trans-Methylkhellactone
trans-Methylkhellactone
Brand Name:
Vulcanchem
CAS No.:
23733-92-8
VCID:
VC0027181
InChI:
InChI=1S/C15H16O5/c1-15(2)14(17)13(18-3)11-9(20-15)6-4-8-5-7-10(16)19-12(8)11/h4-7,13-14,17H,1-3H3/t13-,14+/m0/s1
SMILES:
CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C
Molecular Formula:
C15H16O5
Molecular Weight:
276.28 g/mol
trans-Methylkhellactone
CAS No.: 23733-92-8
Reference Standards
VCID: VC0027181
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol
| CAS No. | 23733-92-8 |
|---|---|
| Product Name | trans-Methylkhellactone |
| Molecular Formula | C15H16O5 |
| Molecular Weight | 276.28 g/mol |
| IUPAC Name | (9R,10S)-9-hydroxy-10-methoxy-8,8-dimethyl-9,10-dihydropyrano[2,3-f]chromen-2-one |
| Standard InChI | InChI=1S/C15H16O5/c1-15(2)14(17)13(18-3)11-9(20-15)6-4-8-5-7-10(16)19-12(8)11/h4-7,13-14,17H,1-3H3/t13-,14+/m0/s1 |
| Standard InChIKey | MDDPVXHWOABQJQ-UONOGXRCSA-N |
| Isomeric SMILES | CC1([C@@H]([C@H](C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C |
| SMILES | CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C |
| Canonical SMILES | CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C |
| Appearance | Powder |
| PubChem Compound | 21679806 |
| Last Modified | Nov 11 2021 |
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